Cas no 1523572-07-7 (tert-butyl N-{2-azaspiro[3.3]heptan-6-yl}carbamate hemioxalate)

• Product Name: tert-butyl N-{2-azaspiro[3.3]heptan-6-yl}carbamate hemioxalate
• CAS No: 1523572-07-7
• MF: C₂₄H₄₂N₄O₈
• MW: 514.612287044525
• MDL: MFCD27987114
• CID: 2094303
• PubChem ID: 91663877
• Update Time: 2024-11-01

tert-butyl N-{2-azaspiro[3.3]heptan-6-yl}carbamate hemioxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate oxalate(2:1)
• tert-butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hemioxalate
• tert-butyl n-{2-azaspiro[3.3]heptan-6-yl}carbamate hemioxalate
• tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate hemioxalate
• AK171107
• N-Boc-2-azaspiro[3.3]heptan-6-amine Hemioxalate
• SY099087
• AS-34083
• CS-0047909
• MFCD27987114
• OXALIC ACID; BIS(TERT-BUTYL N-{2-AZASPIRO[3.3]HEPTAN-6-YL}CARBAMATE)
• MFCD22421679
• 1523572-07-7
• YKC57207
• AKOS025289693
• tert-Butyl2-azaspiro[3.3]heptan-6-ylcarbamateoxalate(2:1)
• SB40840
• tert-butyl N-{2-azaspiro[3.3]heptan-6-yl}carbamate hemioxalate

• MDL： MFCD27987114
• Inchi： 1S/2C11H20N2O2.C2H2O4/c2*1-10(2,3)15-9(14)13-8-4-11(5-8)6-12-7-11;3-1(4)2(5)6/h2*8,12H,4-7H2,1-3H3,(H,13,14);(H,3,4)(H,5,6)
• InChI Key： KBYFSSCYUVTXQC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2(CNC2)C1)=O.O(C(C)(C)C)C(NC1CC2(CNC2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 514.30026431g/mol
• Monoisotopic Mass: 514.30026431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives